Cas no 2172019-32-6 (7,7-dimethyl-1-oxa-4-azaspiro4.4nonane)

• Product Name: 7,7-dimethyl-1-oxa-4-azaspiro4.4nonane
• CAS No: 2172019-32-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6482428
• PubChem ID: 165764261
• Update Time: 2025-06-08

7,7-dimethyl-1-oxa-4-azaspiro4.4nonane Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-1-oxa-4-azaspiro4.4nonane
• 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane
• EN300-1645521
• 2172019-32-6

• Inchi： 1S/C9H17NO/c1-8(2)3-4-9(7-8)10-5-6-11-9/h10H,3-7H2,1-2H3
• InChI Key： GGBNTZXAIANXFP-UHFFFAOYSA-N
• SMILES： O1CCNC21CCC(C)(C)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7-dimethyl-1-oxa-4-azaspiro4.4nonane

Professional Introduction to Compound with CAS No. 2172019-32-6 and Product Name: 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane

The compound with the CAS number 2172019-32-6 and the product name 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This spirocyclic structure, characterized by its unique oxazoline and azaspiro framework, has garnered significant attention due to its potential applications in drug discovery and molecular recognition. The compound's intricate architecture, featuring a nitrogen-containing heterocycle linked to an oxygen-containing ring, makes it a promising candidate for further exploration in various biochemical pathways.

In recent years, the field of medicinal chemistry has witnessed a surge in interest toward spirocyclic compounds due to their distinctive structural features and biological activities. Spiro compounds, in general, exhibit enhanced metabolic stability and improved binding affinities compared to their acyclic counterparts. The presence of both oxygen and nitrogen in 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane introduces multiple sites for interaction with biological targets, making it a versatile scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role as a bioisostere for other pharmacophores. Bioisosteres are molecules that share similar physical or chemical properties but differ in their atomic composition, offering a strategic approach to optimizing drug-like properties such as solubility, permeability, and pharmacokinetics. The spirocyclic core of 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane provides a unique platform for modulating electronic and steric effects, which can be exploited to fine-tune biological activity.

Recent studies have highlighted the importance of nitrogen-containing heterocycles in drug design, emphasizing their role in modulating enzyme inhibition and receptor binding. The azaspiro framework in 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane offers a rich chemical space for derivatization, enabling the synthesis of analogs with tailored biological profiles. For instance, modifications at the nitrogen or oxygen positions could lead to compounds with enhanced affinity for specific targets or improved pharmacological properties.

The oxazoline moiety within this compound is particularly noteworthy due to its ability to engage in hydrogen bonding interactions and its potential as a ligand for metal ions. These interactions are crucial for many biological processes and have been exploited in the development of coordination complexes with therapeutic potential. The presence of both oxygen and nitrogen atoms in close proximity allows for multiple coordination sites, making this compound a promising candidate for designing metal-based drugs or catalysts.

In the context of drug discovery, 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane could serve as a key intermediate in the synthesis of more complex molecules with targeted biological activities. Its spirocyclic nature provides rigidity to the molecular structure, which can be advantageous for maintaining optimal binding orientation with biological targets. Additionally, the methyl groups at the 7-position contribute to steric hindrance, potentially influencing binding kinetics and selectivity.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as materials science and agrochemicals. Spirocyclic compounds are known for their unique electronic properties and mechanical strength, making them suitable for developing advanced materials with specialized functions. Furthermore, their structural versatility allows for the design of molecules with enhanced stability against environmental degradation, which is particularly relevant in agrochemical formulations.

From a synthetic chemistry perspective, 7,7-dimethyl-1-oxa-4-azaspiro[4.4]nonane presents an intriguing challenge due to its complex architecture. The synthesis of spirocyclic compounds often requires multi-step strategies involving ring-closure reactions and careful control of stereochemistry. Advances in synthetic methodologies have made it possible to construct such molecules with high precision, opening up new avenues for exploring their chemical space.

The growing interest in spirocyclic compounds has also spurred innovation in computational chemistry approaches. Molecular modeling techniques have been instrumental in predicting the binding modes of these molecules to biological targets and optimizing their pharmacological properties. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates for further development.

In conclusion,7,7-dimethyl-1-oza - 4 - azaspiro [ 44 ] nonane (CAS No. 2172019 - 32 - 6) represents a structurally fascinating molecule with significant potential applications in pharmaceutical research and beyond. Its unique spirocyclic framework, combined with its rich chemical space for derivatization, makes it an exciting subject for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of drug discovery and material science. p > article > response >